Cas no 2228646-46-4 (2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)propan-1-amine)

• Product Name: 2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)propan-1-amine
• CAS No: 2228646-46-4
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 6352385
• PubChem ID: 165947809
• Update Time: 2025-05-20

2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)propan-1-amine
• EN300-1862415
• 2228646-46-4

• Inchi： 1S/C14H19N3/c1-14(2,10-15)8-12-9-16-17-13(12)11-6-4-3-5-7-11/h3-7,9H,8,10,15H2,1-2H3,(H,16,17)
• InChI Key： ZNYIPNBCIHSZIW-UHFFFAOYSA-N
• SMILES： NCC(C)(C)CC1C=NNC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 229.157897619g/mol
• Monoisotopic Mass: 229.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.7Ų

Additional information on 2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)propan-1-amine

Introduction to 2,2-Dimethyl-3-(3-Phenyl-1H-Pyrazol-4-Yl)Propan-1-Amine (CAS No: 2228646-46-4)

The compound 2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)propan-1-amine (CAS No: 2228646-46-4) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a pyrazole ring fused with a propanamine backbone, making it a versatile molecule for various chemical reactions and biological interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern catalytic techniques and green chemistry principles. The pyrazole moiety in the molecule is particularly notable for its ability to participate in hydrogen bonding and π-interactions, which are critical for its bioactivity. Researchers have demonstrated that this compound exhibits potent antitumor and anti-inflammatory properties, making it a promising candidate for drug development.

In the context of drug discovery, 2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-Yl)propan-1-amine has been extensively studied for its ability to inhibit key enzymes involved in cellular signaling pathways. For instance, studies have shown that this compound can effectively modulate the activity of cyclin-dependent kinases (CDKs), which are implicated in various cancers. These findings underscore its potential as a lead compound for developing novel anticancer therapies.

Beyond its pharmacological applications, this compound has also found utility in the synthesis of advanced materials. Its ability to act as a chelating agent makes it valuable in the preparation of metallopolymers and coordination complexes. Recent research has highlighted its role in enhancing the mechanical properties of polymer-based materials, particularly in high-performance composites used in aerospace and automotive industries.

The synthesis of 2,2-dimethyl-3-(3-phenyl-1H-pyrazol-Yl)propan-Yl amine involves a multi-step process that incorporates both traditional organic synthesis techniques and cutting-edge methodologies. The use of microwave-assisted synthesis has significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicological profile. Studies indicate that it exhibits low toxicity to aquatic organisms under standard test conditions, which aligns with current regulatory requirements for sustainable chemical development.

In conclusion, 2,2-dimethyl-3-(3-PHENYL-pyrazol-YL)propan-YL amine (CAS No: 2228646-Y6-Y) stands out as a multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique chemical structure, coupled with its promising biological and material properties, positions it as a key player in future innovations within the chemical sciences.